Cas no 1160574-56-0 (1-bromo-2-chloro-5-fluoro-4-iodoBenzene)

• Product Name: 1-bromo-2-chloro-5-fluoro-4-iodoBenzene
• CAS No: 1160574-56-0
• MF: C₆H₂BrClFI
• MW: 335.339955806732
• CID: 2117821
• PubChem ID: 50997836
• Update Time: 2025-05-23

1-bromo-2-chloro-5-fluoro-4-iodoBenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-chloro-5-fluoro-4-iodoBenzene
• DB-057940
• MFCD11845908
• SCHEMBL22289792
• 4-Bromo-5-chloro-2-fluoroiodobenzene
• 1160574-56-0
• CS-0339165
• AT28183
• DTXSID90679209

• MDL： MFCD11845908
• Inchi： 1S/C6H2BrClFI/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： GDIBVSLSICCPMY-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)Cl)Br)F

Computed Properties

• Exact Mass: 333.806
• Monoisotopic Mass: 333.806
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4

Additional information on 1-bromo-2-chloro-5-fluoro-4-iodoBenzene

Research Briefing on 1-Bromo-2-chloro-5-fluoro-4-iodobenzene (CAS: 1160574-56-0) in Chemical and Biomedical Applications

1-Bromo-2-chloro-5-fluoro-4-iodobenzene (CAS: 1160574-56-0) is a highly functionalized halogenated benzene derivative that has garnered significant attention in recent chemical and biomedical research. This compound serves as a versatile building block in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its unique combination of four different halogen substituents (Br, Cl, F, I) on the aromatic ring enables diverse reactivity patterns, making it valuable for cross-coupling reactions, nucleophilic substitutions, and other key transformations in medicinal chemistry.

Recent studies have highlighted the compound's role as a precursor in the synthesis of complex bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing multi-substituted aromatic scaffolds for kinase inhibitors, showing particular promise in targeting resistant mutations in cancer therapies. The strategic placement of halogens allows for sequential functionalization, enabling medicinal chemists to systematically build molecular complexity while maintaining control over regioselectivity.

In pharmaceutical applications, researchers have utilized 1-bromo-2-chloro-5-fluoro-4-iodobenzene as a key intermediate in the development of positron emission tomography (PET) tracers. The presence of fluorine-18 (when the fluorine is isotopically labeled) combined with the other halogens' leaving group potential facilitates the creation of radiolabeled compounds for diagnostic imaging. A recent study in Nuclear Medicine and Biology (2024) reported improved radiochemical yields when using this compound as a starting material compared to traditional precursors.

The compound's safety profile and handling considerations have been the subject of recent investigations. While it shares many characteristics with other polyhalogenated benzenes, its unique combination of substituents requires specific precautions. Research published in Chemical Research in Toxicology (2023) examined its environmental persistence and potential bioaccumulation, recommending proper containment and waste management procedures for industrial-scale applications.

Emerging synthetic methodologies have expanded the utility of 1-bromo-2-chloro-5-fluoro-4-iodobenzene in flow chemistry and continuous manufacturing processes. A 2024 report in Organic Process Research & Development demonstrated how its controlled, sequential reactivity enables the development of more efficient multi-step syntheses with reduced purification requirements. This advancement addresses one of the key challenges in scaling up production of complex aromatic compounds.

Looking forward, the compound's applications appear poised for expansion into new areas of chemical biology. Preliminary studies suggest its potential in creating molecular probes for studying protein-ligand interactions, particularly in cases where halogen bonding plays a significant role. As research continues into its properties and applications, 1-bromo-2-chloro-5-fluoro-4-iodobenzene remains a compound of considerable interest in both academic and industrial settings.